Cas no 286-63-5 (9-Thiabicyclo[6.1.0]nonane)
![9-Thiabicyclo[6.1.0]nonane structure](https://ossimg.kuujia.com/scimg/500/286-63-5x500.png)
9-Thiabicyclo[6.1.0]nonane structure
Product Name:9-Thiabicyclo[6.1.0]nonane
9-Thiabicyclo[6.1.0]nonane Chemical and Physical Properties
Names and Identifiers
-
- 9-Thiabicyclo[6.1.0]nonane
- Cyclooctane,1,2-epithio-
- Cyclooctene episulfide
- Cyclooctene, sulfide
- 286-63-5
- DTXSID80951268
- XBGDHPDWTHUXFN-UHFFFAOYSA-N
- Cyclooctane, 1,2-epithio-
- SCHEMBL3075445
-
- Inchi： 1S/C8H14S/c1-2-4-6-8-7(9-8)5-3-1/h7-8H,1-6H2
- InChI Key： XBGDHPDWTHUXFN-UHFFFAOYSA-N
- SMILES： S1C2CCCCCCC12
Computed Properties
- Exact Mass: 142.08172
- Monoisotopic Mass: 142.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 88.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
9-Thiabicyclo[6.1.0]nonane Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
286-63-5 (9-Thiabicyclo[6.1.0]nonane) Related Products
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